3-Pentafluoroethylsulfanyl-propylamine hydrochloride
Description
“3-Pentafluoroethylsulfanyl-propylamine hydrochloride” is a complex organic compound. It likely contains a propylamine group (a primary amine with a three-carbon chain) attached to a pentafluoroethylsulfanyl group (a sulfur-containing group with five fluorine atoms attached to an ethyl group), and it’s in the form of a hydrochloride salt .
Synthesis Analysis
While the specific synthesis process for this compound is not available, propylamine can be produced by the alkylation of ammonia with propanol . The introduction of the pentafluoroethylsulfanyl group would likely involve additional steps, possibly involving the use of a suitable pentafluoroethylsulfanylating reagent .Chemical Reactions Analysis
Amines, such as propylamine, are known to act as weak bases, reacting with acids to form salts . They can also undergo a variety of other reactions, such as alkylation, reduction, and reactions with nitrous acid .Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-Pentafluoroethylsulfanyl-propylamine hydrochloride involves the reaction of 3-chloropropylamine with pentafluoroethylsulfanyl chloride in the presence of a base to form the desired product as a hydrochloride salt.", "Starting Materials": [ "3-chloropropylamine", "pentafluoroethylsulfanyl chloride", "base (e.g. triethylamine)", "solvent (e.g. dichloromethane)", "hydrochloric acid" ], "Reaction": [ "Add 3-chloropropylamine to a solution of pentafluoroethylsulfanyl chloride in a solvent such as dichloromethane.", "Add a base such as triethylamine to the reaction mixture to facilitate the reaction.", "Stir the reaction mixture at room temperature for several hours.", "Quench the reaction by adding hydrochloric acid to form the hydrochloride salt of the desired product.", "Isolate the product by filtration or extraction and purify as necessary." ] } | |
CAS No. |
1286743-87-0 |
Molecular Formula |
C5H9ClF5NS |
Molecular Weight |
245.64 g/mol |
IUPAC Name |
3-(1,1,2,2,2-pentafluoroethylsulfanyl)propylazanium;chloride |
InChI |
InChI=1S/C5H8F5NS.ClH/c6-4(7,8)5(9,10)12-3-1-2-11;/h1-3,11H2;1H |
InChI Key |
WFOFKUQFOHWTPT-UHFFFAOYSA-N |
SMILES |
C(CN)CSC(C(F)(F)F)(F)F.Cl |
Canonical SMILES |
C(C[NH3+])CSC(C(F)(F)F)(F)F.[Cl-] |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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